2-Chloro-1-(5-phenyl-3-quinoxalin-6-yl-3,4-dihydropyrazol-2-yl)ethanone

• IUPAC Name: 2-chloro-1-(5-phenyl-3-quinoxalin-6-yl-3,4-dihydropyrazol-2-yl)ethanone
• InChI: InChI=1S/C19H15ClN4O/c20-12-19(25)24-18(11-16(23-24)13-4-2-1-3-5-13)14-6-7-15-17(10-14)22-9-8-21-15/h1-10,18H,11-12H2
• InChI Key: NSNAJMIMUBGVNC-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CC=C2)C(=O)CCl)C3=CC4=NC=CN=C4C=C3
• Molecular Formula: C19H15ClN4O
• Molecular Weight: 350.8 g/mol
• CAS No.: 1240659-00-0

Description

Quinoxaline is a nitrogen-containing heterocyclic compound that has many pharmaceutical and industrial purposes. It’s a white crystalline powder that occurs widely in natural products and many pharmaceutical ingredients. They are also called 1,4-diazanapthalene,1, 4-naphthyridine, etc.

Synthesis Analysis

Quinoxaline derivatives can be synthesized by adopting green chemistry principles. The reaction of spontaneous condensation between o-phenylene diamines and 1,2-dicarbonyl compounds gives the product as quinoxaline.

Molecular Structure Analysis

Structurally, quinoxaline is isomeric to other Naphthyridines like Quinazoline, Cinnoline, Phthalazine.

Chemical Reactions Analysis

Quinoxalines undergo various reactions such as oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, substitutions reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of quinoxaline derivatives can vary widely depending on their specific structure. For example, the aryl substituents in some derivatives are twisted out of the plane by 27–55 degrees, which is the optimal compromise between conjugation and steric repulsion.

Mechanism of Action

The mechanism of action of quinoxaline derivatives can vary depending on their specific structure and the target they interact with. For example, some quinoxaline derivatives have been designed as bromodomain and extra-terminal (BET) protein inhibitors.

Future Directions

Quinoxaline derivatives have shown diverse pharmacological activities, making them promising candidates for drug discovery in a wide spectrum of biological importance. This paves the way as a source of references for the further development of drug discovery.